Cas no 505-70-4 (2,4-Hexadienedioic acid)

• Product Name: 2,4-Hexadienedioic acid
• CAS No: 505-70-4
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 374760
• PubChem ID: 5356793
• Update Time: 2025-04-19

2,4-Hexadienedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid
• 1,3-Butadiene-1,4-dicarboxylic acid
• MUCONIC ACID
• TRANS,TRANS-MUCONIC ACID
• hexa-2,4-dienedioic acid
• NSC-16627
• NSC16627#NSC227902
• TRANS,TRANS-MUCONATE
• trans,trans-2,4-hexadienedioic acid
• butadiene-1,4-dicarboxylic acid
• 2E,4E-hexadienedioic acid
• Hexa-2,4-dien-disaeure
• CCRIS 3787
• Z2315575149
• (E,Z)-Muconic acid
• MUCONIC ACID (E,E)-FORM [MI]
• 2,4-HEXADIENEDIOIC ACID, TRANS,TRANS
• trans, trans-Muconic acid
• NSC66486
• Hexa-2,4-dienedioate
• CS-0368395
• trans,trans-1,3-Butadiene-1,4-dicarboxylic acid
• bmse000463
• SCHEMBL351491
• cis,trans-1,3-butadiene-1,4-dicarboxylate
• AS-58192
• EN300-1700270
• trans-trans-muconic acid
• CHEBI:27036
• A823017
• trans,trans muconic acid
• 3KD92ZL2KH
• MUCONIC ACID [MI]
• trans-muconic acid
• NSC16627
• trans,cis-muconate
• MFCD00002702
• CS-0059406
• trans-trans-Muconate
• 1,4-dicarboxylic acid
• M0473
• NSC227902
• HY-113247
• trans,trans-MuconsA currencyure
• (E,E)-Muconic acid
• (2E,4E)-2,4-Hexadienedioate
• 2,4-Hexadienedioic acid, (E,E)-
• 2, (E,E)-
• NSC 227902
• MUCONIC ACID (E,E)-
• NSC 66486
• AMY25149
• Q2252158
• (2E,4E)-hexa-2,4-dienedioic acid
• LMFA01170124
• EINECS 222-724-8
• AKOS005721139
• Muconic acid, trans,trans-
• (E,E)-2,4-Hexadienedioate
• (2E,4E)-2,4-Hexadienedioic Acid; (E,E)-Muconic acid; NSC 66486; trans,trans-2,4-Hexadienedioic Acid;
• trans muconic acid
• trans,trans-Muconicacid
• Muconic acid (trans)
• (2E,4E)-hexa-2,4-dienedioicacid
• EN300-72316
• EINECS 208-017-7
• (E,E)-muconate
• LS-13124
• CHEMBL1922185
• NSC-227902
• cis,trans-1,3-Butadiene-1,4-dicarboxylic acid
• D78466
• NSC-66486
• W-106650
• trans,cis-muconic acid
• Hexa-2,4-dienoic aicd
• 505-70-4
• (E,E)-2,4-hexadienedioic acid
• trans,trans-Buta-1,3-diene-1,4-dicarboxylic acid
• trans,trans-Muconic acid, 98%
• (2E,4E)-2,4-Hexadienedioic acid
• NSC 16627
• 2, (Z,Z)-
• B88F2A39-1177-4E6A-B281-1C0C15DB0E03
• DTXSID9052848
• NS00015510
• 3588-17-8
• (E,Z)-muconate
• UNII-3KD92ZL2KH
• s6168
• 1,3-Butadiene-1,4-dicarboxylate
• CCRIS 1452
• CHEBI:38407
• 2,4-HEXADIENEDIOIC ACID, (2E,4E)-
• SCHEMBL2726
• 2,4-Hexadienedioic acid, (2Z,4Z)-
• FT-0651992
• NS00080337
• MFCD00085266
• SY011347
• DTXSID8049674
• FT-0693615
• AKOS025243509

• Inchi： 1S/C6H6O4/c7-5(8)3-1-2-4-6(9)10/h1-4H,(H,7,8)(H,9,10)/b3-1+,4-2+
• InChI Key： TXXHDPDFNKHHGW-ZPUQHVIOSA-N
• SMILES： OC(/C=C/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.2

Experimental Properties

• Color/Form: Yellow Beige crystalline powder
• Density: 1.365g/cm3
• Melting Point: 194-195 °C(lit.)
• Boiling Point: 259.65°C (rough estimate)
• Flash Point: 176.9ºC
• Refractive Index: 1.548
• PSA: 74.6
• LogP: 0.26800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids